Cas no 1226426-52-3 (4-[(5-Chlorothiophen-2-yl)methyl]piperidine)

• Product Name: 4-[(5-Chlorothiophen-2-yl)methyl]piperidine
• CAS No: 1226426-52-3
• MF: C₁₀H₁₄ClNS
• MW: 215.74286031723
• CID: 6295482
• PubChem ID: 82048784
• Update Time: 2025-10-29

4-[(5-Chlorothiophen-2-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1668901
• 1226426-52-3
• 4-[(5-chlorothiophen-2-yl)methyl]piperidine
• 4-[(5-Chlorothiophen-2-yl)methyl]piperidine

• Inchi： 1S/C10H14ClNS/c11-10-2-1-9(13-10)7-8-3-5-12-6-4-8/h1-2,8,12H,3-7H2
• InChI Key： RVPSYINRALCZSB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC2CCNCC2)S1

Computed Properties

• Exact Mass: 215.0535483g/mol
• Monoisotopic Mass: 215.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-[(5-Chlorothiophen-2-yl)methyl]piperidine

Chemical Profile of 4-[(5-Chlorothiophen-2-yl)methyl]piperidine (CAS No: 1226426-52-3)

4-[(5-Chlorothiophen-2-yl)methyl]piperidine, identified by its Chemical Abstracts Service (CAS) number 1226426-52-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative features a unique structural motif combining a thiophene ring with a chloro substituent and a methyl-piperidine backbone, making it a compound of considerable interest for its potential biological activities and synthetic utility.

The molecular structure of 4-[(5-Chlorothiophen-2-yl)methyl]piperidine consists of a six-membered aromatic heterocycle (thiophene) substituted with a chlorine atom at the 5-position, linked to a piperidine ring via a methyl group. This configuration imparts specific electronic and steric properties to the molecule, which are critical in determining its interactions with biological targets. The presence of both electron-withdrawing (chlorine) and electron-donating (methyl) groups within close proximity on the thiophene ring enhances its potential as a pharmacophore in drug design.

In recent years, there has been growing interest in thiophene-based piperidine derivatives due to their demonstrated efficacy in various pharmacological applications. The scaffold of 4-[(5-Chlorothiophen-2-yl)methyl]piperidine has been explored in the development of compounds targeting neurological disorders, inflammatory conditions, and infectious diseases. The chlorine substituent on the thiophene ring not only modulates the electronic properties of the molecule but also serves as a handle for further chemical modifications, enabling the synthesis of analogues with tailored biological profiles.

One of the most compelling aspects of 4-[(5-Chlorothiophen-2-yl)methyl]piperidine is its potential as an intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors of enzymes involved in cancer metabolism and to create ligands for G-protein coupled receptors (GPCRs). The piperidine moiety, known for its ability to enhance binding affinity and selectivity, plays a crucial role in optimizing drug-like properties such as solubility, permeability, and metabolic stability.

Recent studies have highlighted the structural versatility of 4-[(5-Chlorothiophen-2-yl)methyl]piperidine, demonstrating its utility in generating libraries of compounds for high-throughput screening. By systematically varying substituents on the thiophene or piperidine rings, researchers have identified derivatives with enhanced potency and reduced toxicity. These findings underscore the importance of this compound as a building block in medicinal chemistry and highlight its potential for future therapeutic applications.

The synthesis of 4-[(5-Chlorothiophen-2-yl)methyl]piperidine typically involves multi-step organic transformations, including cross-coupling reactions, nucleophilic substitutions, and cyclization processes. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making it feasible to explore its pharmacological potential in preclinical studies. The ability to produce this compound with high purity and yield is essential for rigorous biochemical and cellular assays aimed at elucidating its mechanism of action.

From a computational chemistry perspective, 4-[(5-Chlorothiophen-2-yl)methyl]piperidine has been subjected to extensive molecular modeling studies to predict its binding interactions with biological targets. These simulations have provided valuable insights into how the compound's structure influences its affinity for proteins such as kinases, transcription factors, and receptors. By integrating experimental data with computational predictions, researchers can refine their understanding of how this molecule functions at the molecular level.

The therapeutic relevance of 4-[(5-Chlorothiophen-2-yl)methyl]piperidine is further supported by preclinical evidence demonstrating its efficacy in animal models of disease. In particular, studies have shown that derivatives based on this scaffold exhibit anti-inflammatory effects by modulating cytokine production and immune cell signaling pathways. Such findings align with broader trends in drug discovery toward targeting immune-related mechanisms in chronic diseases.

As research continues to uncover new biological functions for thiophene-piperidine hybrids, 4-[(5-Chlorothiophen-2-yl)methyl]piperidine is poised to remain a cornerstone compound in medicinal chemistry. Its unique structural features offer opportunities for innovation across multiple therapeutic areas, from oncology to neurology. By fostering collaboration between synthetic chemists, biologists, and clinicians, this compound exemplifies how fundamental chemical research can translate into tangible benefits for human health.